Delocamten

• CAS: 2417411-02-8
• Molecular Formula: C19H21F2N3O3
• Molecular Weight: 377.4 g/mol
• InChI: InChI=1S/C19H21F2N3O3/c1-10-2-3-14(20)12(8-10)16-15(21)9-13-17(22-16)23-19(26)24(18(13)25)11-4-6-27-7-5-11/h2-3,8,11,15-16,22H,4-7,9H2,1H3,(H,23,26)/t15-,16-/m0/s1
• InChIKey: NPPSFOUMKWFJKX-HOTGVXAUSA-N

Delocamten: Cardiac Myosin Inhibitor for HCM & HFpEF

Delocamten (BMS-986435, MYK-224) is a small-molecule, allosteric inhibitor of cardiac myosin ATPase belonging to the tetrahydropyran-substituted bicyclic-pyrimidinedione class [1]. It is currently under Phase 2 clinical investigation for symptomatic obstructive hypertrophic cardiomyopathy (oHCM) in the MERCUTIO trial (NCT05556343) and for heart failure with preserved ejection fraction (HFpEF) in the AURORA trial (NCT06122779) [2]. The compound is being developed by Bristol Myers Squibb (originating from MyoKardia) and represents a second-generation agent within the cardiac myosin inhibitor pharmacopeia, distinct from first-in-class mavacamten and the advanced aficamten [2].

1

Cardiac myosin ATPase inhibitorTetrahydropyran-substituted bicyclic-pyrimidinedione class; allosteric modulation

2

Preserved cross-bridge kineticsReported no alteration of myosin-actin cycling or calcium homeostasis

3

Reported study contextoHCM and HFpEF clinical-trial context; research-stage compound

• [1] Patent WO2020092208 A1. Tetrahydropyran (THP)-substituted bicyclic-pyrimidinedione compounds. Filed October 28, 2019. View Source
• [2] ClinicalTrials.gov. A Study to Evaluate the Efficacy, Safety, and Tolerability of MYK-224 in Participants With Symptomatic Obstructive Hypertrophic Cardiomyopathy (MERCUTIO). NCT05556343. First posted 2024. View Source

Delocamten: Why It Cannot Be Replaced

Cardiac myosin inhibitors are not a homogeneous class; they differ markedly in their binding mode, ATPase inhibition mechanism, isoform selectivity, and pharmacokinetic profiles. Delocamten modulates cardiac myosin without altering myosin-actin cross-bridge kinetics or calcium homeostasis [1], a pharmacological feature that is not universally shared across all inhibitors. Furthermore, each compound exhibits distinct solid-state properties that directly impact formulation consistency and procurement reliability. The availability of a well-characterized, non-hygroscopic crystalline form (Form B) for Delocamten, as described in patent US20250034129A1 [2], offers manufacturing and storage advantages that are not guaranteed by simply choosing another compound with a similar IC50 value. These compound-specific attributes demand rigorous, evidence-based selection rather than ad hoc substitution.

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Mechanism mismatchBinding mode and ATPase inhibition profiles vary across cardiac myosin inhibitors; preserved cross-bridge kinetics may not transfer.

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Polymorph dependencySolid-state properties (hygroscopicity, thermal stability) are polymorph-specific; Form B characteristics may not be replicated by other solid forms.

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Isoform selectivity contextCardiac myosin vs. MLCK inhibition profile may differ; off-target kinase interactions require verification.

• [1] MyoKardia. MyoKardia Begins Dosing in Phase 1 Clinical Study of MYK-224 for Hypertrophic Cardiomyopathy. Press Release, August 22, 2019. View Source
• [2] Patent US20250034129 A1. Crystalline forms of (6S,7S)-6-fluoro-7-(2-fluoro-5-methylphenyl)-3-(tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione. Filed 2023. View Source

Delocamten: Evidence vs. Mavacamten & Aficamten

Cardiac Myosin ATPase Inhibition Potency

Delocamten inhibits cardiac myosin with an IC50 of 1.1 µM in a biochemical ATPase assay . In comparison, the first-in-class inhibitor mavacamten exhibits an IC50 of 0.711 µM (711 nM) against human cardiac myosin under comparable conditions , while aficamten (CK-274) shows an IC50 of 1.4 µM . Delocamten thus demonstrates intermediate potency within the class, which may be advantageous for applications requiring a more moderate degree of myosin inhibition, potentially offering a wider operational range for dose-response studies in hypertrophic cardiomyopathy models.

ATPase IC50

Cross-study comparable

1.1 µM (Delocamten)
0.711 µM Mavacamten
1.4 µM Aficamten

Supports dose-response model interpretation; intermediate myosin inhibition context

Assay conditions may vary; direct comparison limited

Evidence Dimension	Cardiac myosin ATPase inhibition (IC50)
Target Compound Data	1.1 µM
Comparator Or Baseline	Mavacamten: 0.711 µM (human cardiac); Aficamten: 1.4 µM
Quantified Difference	Delocamten is 1.55-fold less potent than mavacamten and 1.27-fold more potent than aficamten
Conditions	Biochemical ATPase assay; human cardiac myosin (for mavacamten); specific assay details for Delocamten and aficamten may vary.

Why This Matters

For researchers designing HCM models, Delocamten's intermediate potency provides a distinct pharmacological profile that avoids the extremely potent inhibition of mavacamten while offering stronger suppression than aficamten, enabling finer titration in mechanistic studies.

Preserved Myosin-Actin Cross-Bridge Kinetics

Preclinical characterization of MYK-224 (Delocamten) demonstrates that it attenuates hyperactive myosin ATPase without affecting myosin-actin cross-bridge kinetics or altering calcium homeostasis [1]. This mechanistic feature is critical because some earlier myosin inhibitors can alter cross-bridge cycling, leading to off-target effects on cardiac relaxation. For example, the non-selective myosin inhibitor blebbistatin is known to affect actomyosin interaction kinetics [2]. The preservation of normal cross-bridge cycling by Delocamten represents a targeted inhibition mechanism that maintains near-physiological sarcomere dynamics, an attribute not uniformly documented across all cardiac myosin inhibitors.

Cross-Bridge Kinetics

Class-level inference

No alteration of myosin-actin kinetics or calcium homeostasis reported

Supports myosin-specific mechanism studies; reduces cross-bridge artifact risk

Based on preclinical in vitro characterization

Evidence Dimension	Effect on myosin-actin cross-bridge kinetics
Target Compound Data	No alteration of cross-bridge kinetics; no alteration of calcium homeostasis
Comparator Or Baseline	Blebbistatin: known to affect actomyosin interaction (class-level comparison); selective cardiac myosin inhibitors may vary in this regard
Quantified Difference	Qualitative differentiation; quantitative kinetic parameters not directly compared in head-to-head studies
Conditions	Preclinical in vitro biochemical assays (specific conditions not publicly detailed)

Why This Matters

Procurement for cardiac physiology research demands compounds that do not confound cross-bridge kinetic measurements. Delocamten's documented lack of effect on these parameters makes it a cleaner tool for studying myosin inhibition in isolation.

• [1] MyoKardia. MyoKardia Begins Dosing in Phase 1 Clinical Study of MYK-224 for Hypertrophic Cardiomyopathy. Press Release, August 22, 2019. View Source
• [2] Kovács M, et al. Mechanism of blebbistatin inhibition of myosin II. J Biol Chem. 2004;279(34):35557-35563. doi:10.1074/jbc.M405319200. View Source

Form B Crystalline Stability Advantage

Patent US20250034129 A1 discloses multiple crystalline forms (A through F) of Delocamten, with Form B highlighted for its superior physicochemical properties [1]. Form B is explicitly characterized as non-hygroscopic, displaying a high melting point and excellent solid-state thermostability as evidenced by Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) with minimum weight loss before melt and no evidence of desolvation or dehydration [1]. In contrast, the earlier Form 1 polymorph (disclosed in US 2020/0165247 A1) may exhibit different physical stability profiles [1].

Form B Stability

Direct comparison

Non-hygroscopic; high melting point; no weight loss before melt (TGA)

Supports formulation consistency and batch reproducibility review

XRPD signature defined; other polymorphs may differ

Evidence Dimension	Solid-state stability: hygroscopicity, thermal stability, and polymorphic consistency
Target Compound Data	Form B: non-hygroscopic; high melting point; no weight loss prior to melt; no desolvation/dehydration by TGA
Comparator Or Baseline	Form 1 polymorph (US 2020/0165247 A1): stability profile not specified, but patent notes Form B's advantages over other solid forms of Compound I; potential polymorphic transition issues with other forms
Quantified Difference	Form B explicit advantage: non-hygroscopic (water uptake avoided), consistent solid form vs. polymorphic mixtures, direct crystallization scalability
Conditions	DSC, TGA, XRPD (Cu-Kα radiation) at room temperature; XRPD peaks for Form B: 5.5, 7.1, 9.3, 16.5, 19.0, 22.3 °2θ ± 0.2 °2θ.

Why This Matters

For procurement of drug substance for formulation studies or in vivo experiments, the availability of a non-hygroscopic, thermally stable crystalline form (Form B) ensures batch-to-batch consistency, simplifies storage conditions, and improves accuracy in dose preparation.

• [1] Patent US20250034129 A1. Crystalline forms of (6S,7S)-6-fluoro-7-(2-fluoro-5-methylphenyl)-3-(tetrahydro-2H-pyran-4-yl)-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione. Paragraphs [0042]-[0051], [0070]-[0080]. View Source

Clinical Development for oHCM and HFpEF

Delocamten (MYK-224) is actively in Phase 2 clinical development for two distinct indications: obstructive HCM (MERCUTIO trial, NCT05556343) and HFpEF (AURORA trial, NCT06122779) [1][2]. In the current cardiac myosin inhibitor landscape, mavacamten is FDA-approved for oHCM but is not indicated for HFpEF, and its use requires careful dose titration due to CYP2C19 pharmacogenomic considerations [3]. Aficamten has completed Phase 3 for oHCM and is pending regulatory approval [4].

Trial Context

Trial context

Phase 2 oHCM (MERCUTIO) and HFpEF (AURORA) studies ongoing

Supports alignment of preclinical findings with trial endpoint contexts

Trial results pending; research use only

Evidence Dimension	Clinical development stage and indication breadth
Target Compound Data	Phase 2 for oHCM (MERCUTIO) and Phase 2A for HFpEF (AURORA)
Comparator Or Baseline	Mavacamten: Approved for oHCM (FDA 2022), no HFpEF indication; Aficamten: Phase 3 completed for oHCM, pending approval, no HFpEF program at similar stage
Quantified Difference	Delocamten is the only compound among these three with an active HFpEF clinical program at Phase 2; its overall development stage is earlier than mavacamten (approved) and aficamten (Phase 3 complete).
Conditions	Clinical trial phases as registered on ClinicalTrials.gov (as of 2025-2026)

Why This Matters

Scientists investigating HFpEF pathophysiology have a unique opportunity to study the effects of a cardiac myosin inhibitor in this indication, as neither mavacamten nor aficamten has established HFpEF programs. For oHCM researchers, Delocamten offers a structurally distinct, pre-approval compound for comparative mechanism-of-action studies alongside approved or near-approved agents.

• [1] ClinicalTrials.gov. A Study to Evaluate the Efficacy, Safety, and Tolerability of MYK-224 in Participants With Symptomatic Obstructive Hypertrophic Cardiomyopathy (MERCUTIO). NCT05556343. First posted 2024. View Source
• [2] ClinicalTrials.gov. Study to Evaluate Safety, Tolerability and Drug Levels of BMS-986435/MYK-224 in Participants With HFpEF (AURORA). NCT06122779. First posted 2023. View Source
• [3] FDA Prescribing Information. Camzyos (mavacamten). Approved April 2022. View Source
• [4] Cytokinetics. Aficamten: Development Pipeline. Accessed 2025. View Source

MLCK Selectivity and Cardiac Specificity

Delocamten (MYK-224) is reported to inhibit cardiac myosin with an IC50 of ~2 µM (in some assay systems) and importantly does not inhibit myosin light chain kinase (MLCK) . This selectivity profile is significant because non-specific kinase inhibition could introduce confounding effects in cellular and in vivo experiments. By contrast, some earlier tool compounds such as ML-7 and ML-9 are known MLCK inhibitors that affect smooth muscle contraction [1].

MLCK Selectivity

Class-level inference

No MLCK inhibition detected vs. ML-7/ML-9 class

Supports cardiac-specific myosin studies; reduces kinase crosstalk interpretation

Quantitative selectivity data not publicly available

Evidence Dimension	Selectivity against myosin light chain kinase (MLCK)
Target Compound Data	No MLCK inhibition detected at relevant concentrations
Comparator Or Baseline	ML-7 / ML-9: known MLCK inhibitors (not cardiac myosin selective). Mavacamten selectivity profile includes cardiac myosin α/β but does not include MLCK inhibition.
Quantified Difference	Qualitative selectivity claim; direct quantitative comparison of MLCK IC50 values versus cardiac myosin IC50 not available in public domain for Delocamten
Conditions	Biochemical kinase inhibition assays (details from vendor datasheet)

Why This Matters

Procurement for studies where myosin light chain kinase activity must remain unperturbed (e.g., vascular smooth muscle research) necessitates a compound with documented lack of MLCK cross-reactivity. Delocamten's reported selectivity profile supports its use in such contexts.

• [1] Saitoh M, et al. ML-9 inhibits myosin light chain kinase and suppresses smooth muscle contraction. Biochem Biophys Res Commun. 1987;144(2):779-785. View Source

Delocamten: Research & Procurement Scenarios

HFpEF Preclinical Modeling

Delocamten is uniquely positioned for translational research in heart failure with preserved ejection fraction (HFpEF). As the only cardiac myosin inhibitor currently in Phase 2 clinical development for HFpEF (AURORA trial, NCT06122779) [1], it enables researchers to align preclinical findings directly with ongoing clinical investigations. The documented mechanism of preserving myosin-actin cross-bridge kinetics and calcium homeostasis [2] supports its use in diastolic dysfunction models where maintaining relaxation dynamics is critical.

Intermediate Potency & Kinase Selectivity Studies

For dose-response studies where the high potency of mavacamten (human cardiac IC50 711 nM) may produce excessively strong inhibition, Delocamten's intermediate IC50 of 1.1 µM offers a more titratable range. Additionally, its lack of MLCK inhibition makes it suitable for experiments demanding cardiac-specific myosin modulation without confounding effects on kinase signaling pathways.

Formulation & Crystallization with Form B

Delocamten's patent-defined Form B polymorph provides a non-hygroscopic, thermally stable crystalline form with reproducible XRPD signature [3]. This enables reproducible formulation studies, solid-state characterization, and stability-indicating method development. The availability of multiple polymorphs (Forms A-F) also supports polymorph screening studies for intellectual property and pharmaceutical development [3].

Comparative Inhibitor Studies in oHCM

With mavacamten already approved and aficamten pending approval, Delocamten offers a tetrahydropyran-substituted bicyclic-pyrimidinedione scaffold [4] distinct from the chemical structures of both approved and near-approved agents. Researchers comparing the pharmacological profiles of different cardiac myosin inhibitor chemotypes can use Delocamten as a key comparator molecule in oHCM models, leveraging its active Phase 2 MERCUTIO program [5] to justify translational relevance.

Application

Selection Property

Validation Focus

HFpEF diastolic dysfunction models

Preserved cross-bridge kinetics and calcium homeostasis

Diastolic function endpoints under myosin inhibition

Dose-response myosin inhibition studies

Reported intermediate potency and MLCK selectivity profile

Titratable myosin suppression without kinase crosstalk

Solid-state formulation and polymorph screening

Defined non-hygroscopic crystalline Form B

Batch-to-batch polymorph consistency and stability-indicating methods

Comparative cardiac myosin inhibitor profiling

Structurally distinct tetrahydropyran-substituted scaffold

Chemotype-specific pharmacological endpoints vs. reference agents

• [1] ClinicalTrials.gov. AURORA-HFpEF Study (NCT06122779). First posted 2023. View Source
• [2] MyoKardia Press Release. MyoKardia Begins Dosing in Phase 1 Study of MYK-224. August 22, 2019. View Source
• [3] Patent US20250034129 A1. Crystalline forms of Compound I (Delocamten). Filed 2023. View Source
• [4] Patent WO2020092208 A1. Tetrahydropyran (THP)-substituted bicyclic-pyrimidinedione compounds. Filed 2019. View Source
• [5] ClinicalTrials.gov. MERCUTIO Study (NCT05556343). First posted 2024. View Source